Cas no 25712-08-7 (Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-)
![Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis- structure](https://www.kuujia.com/scimg/cas/25712-08-7x500.png)
25712-08-7 structure
Product name:Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-
Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-
- sodium,3-(benzenesulfonamido)propane-1-sulfonate
- 3,3'-(Carbonylbis(imino(3-methoxy-p-phenylene)azo))bis(benzenesulphonic) acid
- 3-[(E)-{3-methoxy-4-[({2-methoxy-4-[(E)-(3-sulfophenyl)diazenyl]phenyl}carbamoyl)amino]phenyl}diazenyl]benzenesulf
- Benzenesulfonic acid, 3,3'-(carbonylbis(imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl))bis-
- Benzenesulfonic acid, 3,3'-(carbonylbis(imino(3-methoxy-4,1-phenylene)azo))bis-
- Benzenesulfonic acid, 3,3'-(ureylenebis((3-methoxy-p-phenylene)azo))di
- SCHEMBL60007
- Benzenesulfonic acid, 3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)azo]]bis-
- NS00027946
- 25712-08-7
- SCHEMBL13657038
- EINECS 247-203-2
- DTXSID6067127
- 3,3'-[Carbonylbis[imino(3-methoxy-p-phenylene)azo]]bis(benzenesulfonic)acid
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- Inchi: InChI=1S/C27H24N6O9S2/c1-41-25-15-19(32-30-17-5-3-7-21(13-17)43(35,36)37)9-11-23(25)28-27(34)29-24-12-10-20(16-26(24)42-2)33-31-18-6-4-8-22(14-18)44(38,39)40/h3-16H,1-2H3,(H2,28,29,34)(H,35,36,37)(H,38,39,40)/b32-30+,33-31+
- InChI Key: LARRMQDVFRFBIE-RRPBDJRISA-N
- SMILES: C(NC1C=CC(/N=N/C2=CC=CC(S(O)(=O)=O)=C2)=CC=1OC)(NC1C=CC(/N=N/C2=CC=CC(S(O)(=O)=O)=C2)=CC=1OC)=O
Computed Properties
- Exact Mass: 640.105
- Monoisotopic Mass: 640.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 44
- Rotatable Bond Count: 10
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 235A^2
Experimental Properties
- Density: 1.51
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.676
Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis- Related Literature
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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3. Back matter
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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Mert Arca,Xuhui Feng,Anthony J. C. Ladd,Jason E. Butler RSC Adv., 2014,4, 1083-1086
25712-08-7 (Benzenesulfonic acid,3,3'-[carbonylbis[imino(3-methoxy-4,1-phenylene)-2,1-diazenediyl]]bis-) Related Products
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